(E)-N-benzyl-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-methylbutanamide

• IUPAC Name: N-benzyl-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-methylbutanamide
• InChI: InChI=1S/C20H20N2O3S2/c1-21(14-15-7-3-2-4-8-15)18(23)10-5-11-22-19(24)17(27-20(22)26)13-16-9-6-12-25-16/h2-4,6-9,12-13H,5,10-11,14H2,1H3/b17-13+
• InChI Key: WDILTTCCJDLMDY-GHRIWEEISA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CN(CC1=CC=CC=C1)C(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol
• CAS No.: 682764-65-4

Description

(E)-N-benzyl-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-methylbutanamide is a heterocyclic compound featuring a thiazolidinone core substituted with a furan-2-ylmethylene group at the 5-position, a thioxo group at the 2-position, and a benzyl-methylbutanamide side chain. The (E)-configuration of the furan-2-ylmethylene substituent is critical for molecular interactions, such as hydrogen bonding and π-stacking, which influence pharmacological behavior .

Mechanism of Action

Target of Action

Similar compounds with a furan nucleus have been found to exhibit antibacterial activity. Furthermore, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been assessed for their anticancer activities against various human tumor cell lines, targeting both VEGFR-2 and EGFR tyrosine kinases.

Mode of Action

Furan derivatives have been found to inhibit the growth of gram-positive bacteria. In the context of cancer, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been found to inhibit VEGFR-2 and EGFR tyrosine kinases.

Biochemical Pathways

Furan-containing compounds have been found to exhibit a wide range of advantageous biological and pharmacological characteristics. In the context of cancer, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been found to inhibit VEGFR-2 and EGFR tyrosine kinases, affecting the cell cycle, induction of cell differentiation and apoptosis, as well as inhibiting tumor angiogenesis.

Pharmacokinetics

Similar compounds have shown good in silico calculated admet profile.

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Key structural analogs and their variations are summarized below:

Compound Name	Core Structure	Substituents	Key Differences
Target Compound: (E)-N-benzyl-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-methylbutanamide	Thiazolidinone (4-oxo-2-thioxo)	- 5-(Furan-2-ylmethylene) - N-benzyl-N-methylbutanamide	Reference compound for comparison.
N-Benzyl-4-{(2E)-2-[(5-nitro-2-furyl)methylene]hydrazino}-4-oxobutanamide	Hydrazino-carbonyl	- 5-Nitro-furan substituent - Hydrazino linker instead of thiazolidinone	Nitro group enhances electron-withdrawing effects; hydrazino alters backbone flexibility.
4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)butanamide	Thiazolidinone (4-oxo-2-thioxo)	- N-(4-methylphenyl)butanamide - No N-methyl group	Aromatic substitution (p-tolyl vs. benzyl) impacts lipophilicity and binding affinity.
N-[2-(Ethylamino)-1-methyl-2-oxoethyl]-4-methyl-2-(3-thienyl)-5-thiazolecarboxamide	Thiazolecarboxamide	- Thiophene substituent - Ethylamino side chain	Thiophene vs. furan alters electronic properties; thiazole core modifies stability.

Structural Insights :

• Backbone Flexibility: The hydrazino linker in introduces conformational flexibility absent in the rigid thiazolidinone core of the target compound .
• Aromatic Substitution : Replacing benzyl (target) with p-tolyl () increases steric bulk, possibly reducing membrane permeability but improving target specificity .

Physicochemical Properties and Lumping Strategy

The "lumping strategy" groups structurally similar compounds to predict shared properties. For example:

• Polarity : The thioxo group in the target compound and enhances polarity, favoring aqueous solubility over nitro-substituted analogs like .
• Stability: The thiazolidinone core (target, ) is more oxidation-resistant than hydrazino derivatives () due to aromatic conjugation .
• LogP : The benzyl group in the target compound increases lipophilicity (higher LogP) compared to the p-tolyl group in , affecting bioavailability .

Lumping these compounds based on core structure (thiazolidinone vs. hydrazino) would streamline property prediction but risks overlooking substituent-driven variations in reactivity and bioactivity .

Analytical Methods for Differentiation

• LC-MS/MS with Molecular Networking: Fragmentation patterns (cosine scores) differentiate the target compound from (cosine ~0.7 due to nitro group) and (cosine ~0.9 due to conserved thiazolidinone core) .
• NMR Spectroscopy: Distinct aromatic proton signals distinguish benzyl (target) from p-tolyl () and hydrazino () groups .